N-isopropyl-2-{[N-(4-nitrophenyl)-N-(phenylsulfonyl)glycyl]amino}benzamide

• IUPAC Name: 2-[[2-[N-(benzenesulfonyl)-4-nitroanilino]acetyl]amino]-N-propan-2-ylbenzamide
• InChI: InChI=1S/C24H24N4O6S/c1-17(2)25-24(30)21-10-6-7-11-22(21)26-23(29)16-27(18-12-14-19(15-13-18)28(31)32)35(33,34)20-8-4-3-5-9-20/h3-15,17H,16H2,1-2H3,(H,25,30)(H,26,29)
• InChI Key: FHUYQMQEPJEZIJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=CC=CC=C1NC(=O)CN(C2=CC=C(C=C2)[N+](=O)[O-])S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C24H24N4O6S
• Molecular Weight: 496.5 g/mol

Description

Synthesis Analysis

The synthesis of related sulfonamide compounds, such as 4-Amino-N-(4-sulfamoylphenyl)benzamide, involves the reduction of nitro groups and coupling reactions with cyclic-1,3-diketones and aromatic aldehydes. These processes are fundamental in creating compounds with specific inhibitory activities against metalloenzymes like carbonic anhydrase, showcasing the intricate synthesis methods involved in producing complex benzamides (Ulus et al., 2013).

Molecular Structure Analysis

Research on N-((4-aminophenyl)sulfonyl)benzamide optimized using density functional theory (DFT) provides insights into the molecule's reactivity, electronic properties, and bioactive nature through molecular docking. This analytical approach helps understand the compound's structural behavior and potential antifungal and antiviral activities (FazilathBasha et al., 2021).

Chemical Reactions and Properties

The Lossen rearrangement, involving ethyl 2-cyano-2-(4-nitrophenylsulfonyloxyimino)acetate, exemplifies the chemical reactions pivotal for synthesizing hydroxamic acids and ureas from carboxylic acids. This process highlights the compound's versatility and the potential for creating various derivatives under mild conditions without racemization (Thalluri et al., 2014).

Physical Properties Analysis

Investigations into the crystal structure of related compounds, such as 2-Nitro-N-(4-nitrophenyl)benzamide, reveal insights into molecular orientation, intramolecular hydrogen bonding, and the stabilization effects of intermolecular N-H...O hydrogen bonds. These studies are crucial for understanding the physical characteristics and stability of such benzamide derivatives (Saeed et al., 2008).

Chemical Properties Analysis

The electrochemical and chemical synthesis methods employed for sulfonamide derivatives illustrate the chemical versatility and reactivity of N,N-dimethyl-1,4-benzenediamine derivatives. These methods demonstrate the potential for creating a variety of sulfonamide and disulfonamide derivatives, underscoring the chemical adaptability of benzamide-based compounds (Khazalpour & Nematollahi, 2015).